Cas no 72598-34-6 ((-)-1-Hydroxy-6-(alpha-hydroxy-isobutyl)-3-isobutyl-1H-pyrazin-2-on)

• Product Name: (-)-1-Hydroxy-6-(alpha-hydroxy-isobutyl)-3-isobutyl-1H-pyrazin-2-on
• CAS No: 72598-34-6
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 2021473
• PubChem ID: 40559814
• Update Time: 2025-04-21

(-)-1-Hydroxy-6-(alpha-hydroxy-isobutyl)-3-isobutyl-1H-pyrazin-2-on Chemical and Physical Properties

Names and Identifiers

• (-)-1-Hydroxy-6-(alpha-hydroxy-isobutyl)-3-isobutyl-1H-pyrazin-2-on
• (-)-1-hydroxy-6-(alpha-hydroxy-isobutyl)-3-isobutyl-1H-pyrazin-2-one
• 1, 1''-Dihydroxy-Flavacol
• 1-hydroxy-6-(1-hydroxy-2-methyl-propyl)-3-isobutyl-1H-pyrazin-2-one
• dl-Neohydroxyaspergillinsaeure
• Neohydroaspergillinsaeure
• (S)-1-Hydroxy-6-(1-hydroxy-2-methylpropyl)-3-isobutylpyrazin-2(1H)-one
• CHEMBL5398257
• CHEBI:205461
• 1-hydroxy-6-(1-hydroxy-2-methylpropyl)-3-(2-methylpropyl)pyrazin-2-one
• HY-126867
• 1-hydroxy-6-[(1S)-1-hydroxy-2-methylpropyl]-3-(2-methylpropyl)pyrazin-2-one
• CS-0107891
• AKOS040756221
• Neohydroxyaspergillic Acid
• 72598-34-6
• 1-hydroxy-6-[(1S)-1-hydroxy-2-methylpropyl]-3-(2-methylpropyl)-1,2-dihydropyrazin-2-one
• 1-hydroxy-6-[(1S)-1-hydroxy-2-methylpropyl]-3-(2-methylpropyl)-2(1H)-pyrazinone

• Inchi： 1S/C12H20N2O3/c1-7(2)5-9-12(16)14(17)10(6-13-9)11(15)8(3)4/h6-8,11,15,17H,5H2,1-4H3
• InChI Key： QTTAJMQGQJRLDK-UHFFFAOYSA-N
• SMILES： CC(CC1C(=O)N(O)C(C(C(C)C)O)=CN=1)C

Computed Properties

• Exact Mass: 240.14739250Da
• Monoisotopic Mass: 240.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines